Cas no 2137421-45-3 (2-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol)

• Product Name: 2-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol
• CAS No: 2137421-45-3
• MF: C₈H₁₆N₄O₂
• MW: 200.238241195679
• CID: 6066350
• PubChem ID: 165457721
• Update Time: 2025-05-25

2-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-744644
• 2-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol
• 2137421-45-3

• Inchi： 1S/C8H16N4O2/c1-6(4-13)12-8(3-10-11-12)7(9)5-14-2/h3,6-7,13H,4-5,9H2,1-2H3/t6?,7-/m1/s1
• InChI Key： XPXMTRDKDGPDSR-COBSHVIPSA-N
• SMILES： O(C)C[C@H](C1=CN=NN1C(C)CO)N

Computed Properties

• Exact Mass: 200.12732577g/mol
• Monoisotopic Mass: 200.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol

Exploring the Properties and Applications of 2-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol (CAS No. 2137421-45-3)

The compound 2-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-o, identified by the CAS registry number CAS No. 213742, has emerged as a significant molecule in contemporary chemical research. This triazole derivative exhibits unique structural features that make it a promising candidate for various applications across different scientific domains. Recent studies have highlighted its potential in fields such as drug delivery systems, catalytic processes, and advanced materials science.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with stereochemical considerations to achieve the desired configuration at the (S)-amino alcohol moiety. Researchers have recently developed more efficient methods to synthesize this compound, leveraging microwave-assisted reactions and catalytic asymmetric synthesis to enhance yield and purity. These advancements have not only improved the production process but also opened new avenues for exploring its functional properties.

In terms of chemical properties, this compound demonstrates remarkable stability under physiological conditions, making it an ideal candidate for biomedical applications. Its amino alcohol functionality provides it with unique hydrogen bonding capabilities, which are crucial for interactions in biological systems. Recent studies have shown that this compound can act as a versatile ligand in metalloenzyme mimics, facilitating catalytic activities that are comparable to those observed in natural enzymes.

The application of this compound in drug delivery systems has been a focal point of recent research efforts. Its ability to form stable complexes with various therapeutic agents has been exploited to develop targeted drug delivery vehicles with enhanced bioavailability and reduced side effects. For instance, researchers have successfully utilized this compound as a building block for creating stimuli-responsive nanocarriers that release drugs in response to specific physiological signals.

Beyond its biomedical applications, this compound has also found utility in materials science. Its triazole ring structure imparts robust mechanical properties when incorporated into polymer matrices, leading to the development of high-performance materials for use in aerospace and electronics industries. Recent breakthroughs have demonstrated its potential as a cross-linking agent in the fabrication of biodegradable polymers with tunable mechanical properties.

In conclusion, the compound 2-{5-[(...) is a multifaceted molecule with a wide range of applications across diverse scientific disciplines. Its unique chemical properties and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, catalysis, and materials engineering.